3-(Trifluoromethyl)-1,4-dioxane-2-carboxylic acid CAS number lookup
3-(Trifluoromethyl)-1,4-dioxane-2-carboxylic acid CAS number lookup
Title: The Strategic Utility of 3-(Trifluoromethyl)-1,4-dioxane-2-carboxylic Acid in Drug Discovery: CAS Identification, Physicochemical Profiling, and Synthetic Integration
Executive Summary
The integration of fluorinated aliphatic heterocycles into small-molecule drug candidates represents a paradigm shift in modern medicinal chemistry. Specifically, 3-(Trifluoromethyl)-1,4-dioxane-2-carboxylic acid has emerged as a highly sought-after building block for lead optimization. This technical guide provides an in-depth analysis of its chemical identity, the mechanistic rationale behind its use as a bioisostere, and a self-validating synthetic protocol for its integration into drug discovery workflows.
Chemical Identity and Physicochemical Profiling
Accurate identification of chemical precursors is the foundational step in any synthetic workflow. The primary registry for 3-(Trifluoromethyl)-1,4-dioxane-2-carboxylic acid is CAS 2090672-89-0 [1]. However, because stereochemistry dictates spatial orientation and target binding affinity, researchers must often source specific stereoisomers. For instance, the cis racemic mixture, rac-(2R,3S)-3-(trifluoromethyl)-1,4-dioxane-2-carboxylic acid, is independently registered under CAS 2091264-97-8 [2].
Table 1: Physicochemical and Registry Data Summary
| Property | Value / Description |
| Chemical Name | 3-(Trifluoromethyl)-1,4-dioxane-2-carboxylic acid |
| Primary CAS Registry Number | 2090672-89-0 |
| Stereospecific CAS (rac-cis) | 2091264-97-8 |
| Molecular Formula | C₆H₇F₃O₄ |
| Molecular Weight | 200.11 g/mol |
| Key Structural Motifs | 1,4-Dioxane ring, α-Trifluoromethyl group |
Mechanistic Rationale in Medicinal Chemistry
The selection of 3-(Trifluoromethyl)-1,4-dioxane-2-carboxylic acid over unfluorinated or carbocyclic analogs is driven by two highly specific stereoelectronic effects:
-
Advanced Bioisosterism: Substituted 1,4-dioxanes are increasingly utilized to replace sp³-enriched carbocycles and nitrogenous heterocycles (e.g., piperidines and morpholines). This bioisosteric replacement modulates the hydrogen-bond acceptor strength and reduces overall basicity, which can mitigate hERG channel toxicity and improve the oral bioavailability of potential drugs[3].
-
The "Fluorine Effect" on Metabolic Stability: The trifluoromethyl (-CF₃) group is highly electronegative, sterically demanding, and possesses poor polarizability. By positioning a -CF₃ group adjacent to the carboxylic acid linkage, medicinal chemists can effectively shield the surrounding carbon-hydrogen bonds from cytochrome P450 (CYP450) mediated oxidative metabolism, thereby extending the biological half-life of the therapeutic candidate[4].
Experimental Protocol: Standardized Amide Coupling Workflow
To successfully incorporate this building block into a target scaffold, chemists typically perform an amide coupling reaction. Due to the unique steric and electronic environment of this molecule, standard protocols must be heavily modified.
Protocol: HATU-Mediated Amide Coupling of Sterically Hindered Fluorinated Carboxylic Acids
-
Causality & Rationale: The α-trifluoromethyl group imposes significant steric hindrance on the adjacent C2 carboxylic acid. Standard coupling reagents (e.g., EDC/HOBt) often lead to incomplete conversion or the formation of inactive N-acylureas. HATU is employed to rapidly generate a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester. DIPEA is selected as a non-nucleophilic base to prevent amidine formation, while DMF provides optimal solvation for both the polar acid and the lipophilic amine partner.
Step-by-Step Procedure:
-
Reagent Preparation: In an oven-dried reaction vial equipped with a magnetic stir bar, dissolve 3-(Trifluoromethyl)-1,4-dioxane-2-carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous DMF to achieve a 0.2 M concentration.
-
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 1.5 mmol) to the solution. Causality: Excess base ensures complete deprotonation of the carboxylic acid and neutralizes any HCl salts from the incoming amine partner.
-
Steric Activation: Cool the mixture to 0 °C using an ice bath. Add HATU (1.2 equiv, 0.6 mmol) portion-wise. Stir for 15 minutes at 0 °C. Causality: Pre-activation at low temperatures minimizes the risk of epimerization at the C2 stereocenter.
-
Amine Introduction: Add the target amine (1.1 equiv, 0.55 mmol) dropwise. Allow the reaction to warm to room temperature and stir for 2–4 hours.
-
Self-Validation Loop (In-Process Control): Withdraw a 5 µL aliquot from the reaction mixture. Dilute in 1 mL of HPLC-grade Methanol and analyze via LC-MS. Validation Check: Proceed to the next step only when the extracted ion chromatogram (EIC) confirms >95% consumption of the starting acid mass (m/z 199.0 [M-H]⁻) and the appearance of the desired product mass.
-
Quenching & Workup: Quench the reaction with saturated aqueous NH₄Cl (5 mL). Extract with Ethyl Acetate (3 x 5 mL). Wash the combined organic layers with a 5% LiCl aqueous solution (3 x 5 mL). Causality: The LiCl wash is critical for pulling residual DMF out of the organic layer and into the aqueous phase.
-
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc gradient).
Workflow Visualization
Synthetic integration and validation workflow for trifluoromethylated 1,4-dioxane building blocks.
References
-
FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years Source: MDPI URL:[Link]
-
SOS Author Spotlight: Oleksandr Grygorenko and Bohdan Vashchenko (1,4-Dioxanes) Source: Thieme URL:[Link]
